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Compound of Interest

Compound Name:
3-chloro-N-(3-

chlorophenyl)propanamide

CAS No.: 99585-98-5

Cat. No.: B1594473

Get Quote

Executive Summary & Chemical Identity
3-chloro-N-(3-chlorophenyl)propanamide (CAS 99585-98-5) is a halogenated secondary

amide utilized primarily as an intermediate in the synthesis of nitrogen-containing heterocycles

(e.g., oxindoles, quinolinones) and bioactive small molecules.[1][2][3][4][5]

While often categorized as a standard "Irritant/Harmful" reagent in vendor catalogs, its

structural motifs—specifically the

-chloropropionyl chain and the 3-chloroaniline moiety—dictate a more rigorous safety posture.
[1][2][3][4][5] This guide synthesizes available toxicological data with mechanistic insights to
establish a "Safety by Design" handling protocol.
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Property Data Relevance

CAS Number 99585-98-5 Unique Identifier

Formula

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">
Halogenated Amide

Mol.[1][2][3][4][5][6][7][8][9]

Weight
218.08 g/mol Small Molecule

Physical State Solid (Off-white to yellow) Dust inhalation risk

Solubility DMSO, Methanol, DCM
Lipophilic; skin absorption

potential

Reactivity -elimination susceptible Potential alkylating agent

Toxicological Profile
The following data aggregates GHS classifications from REACH dossiers and safety data

sheets (SDS), supplemented with read-across analysis of its metabolic precursors.

Acute Toxicity & Irritation (Experimental/GHS)[1][2][3][4]
[5]
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Hazard Class Category H-Code Description

Acute Oral Cat.[1][2][4][5][8] 4 H302
Harmful if swallowed (

mg/kg).[1][2][3][5]

Skin Irritation Cat. 2 H315
Causes skin irritation.

[1][2][3][4][5][9]

Eye Irritation Cat. 2A H319

Causes serious eye

irritation.[1][2][3][4][5]

[9]

STOT-SE Cat. 3 H335

May cause respiratory

irritation.[2][3][4][5][9]

[10]

Expert Insight: While H302 indicates moderate acute toxicity, the lipophilicity of this compound

suggests high bioavailability.[1][2][3][5] Inhalation of dusts should be treated with higher caution

than the oral rating suggests due to the localized irritation potential (H335) and rapid systemic

uptake.[1][2][3][5]

Latent Hazards: Metabolic & Chemical Reactivity[1][2][3]
[4]
Standard SDSs often omit the "hidden" hazards derived from the compound's reactivity and

metabolism.[1][2][3][5]

Alkylating Potential (Genotoxicity Risk): The

-chloroamide motif is an electrophile.[2][3][4][5] Under physiological conditions (pH 7.4), it
can undergo slow elimination to form an acrylamide derivative (Michael acceptor), which can
alkylate DNA or proteins (cysteine residues).[1][2][3][5]
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Metabolic Hydrolysis (Methemoglobinemia Risk): Enzymatic hydrolysis (amidases) releases

3-chloroaniline.[2][3][4][5]

3-Chloroaniline Toxicity: Toxic if swallowed/inhaled (H301/H331) and a known

methemoglobin inducer (STOT RE 2).[1][2][3][5]

Implication: Chronic exposure to the parent amide may mimic aniline toxicity symptoms

(cyanosis, fatigue).[1][2][3][5]

Mechanism of Action (Toxicodynamics)[1][2][3][5]
Understanding the chemical fate of 3-chloro-N-(3-chlorophenyl)propanamide is critical for

establishing valid safety controls.[1][2][3][4][5] The diagram below illustrates the dual-pathway

risk: direct alkylation versus hydrolytic bioactivation.[2][3][4][5]

3-chloro-N-(3-chlorophenyl)
propanamide

(Parent Compound)

Path A: Beta-Elimination
(pH > 7.5 or Enzymatic)

Path B: Amidase Hydrolysis
(Metabolic)

N-(3-chlorophenyl)acrylamide
(Reactive Michael Acceptor)

- HCl

3-Chloroaniline
(Toxic Metabolite)

3-Chloropropanoic Acid

Protein/DNA Adducts
(Sensitization/Genotoxicity)

Covalent Binding

Methemoglobinemia
(Blood Toxicity)

Oxidation

Click to download full resolution via product page

Figure 1: Toxicological fate of 3-chloro-N-(3-chlorophenyl)propanamide showing alkylation

and hydrolysis pathways.[1][2][3][4][5]

Handling & Risk Management Protocols
Engineering Controls

Primary Containment: Weighing and transfer must occur inside a Class I Biological Safety

Cabinet (BSC) or a chemically rated fume hood with HEPA filtration.[1][2][3][5]

Decontamination: The
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-chloro group is susceptible to nucleophilic attack.[2][3][4][5] Spills should be neutralized with
a solution of 10% Sodium Thiosulfate (to quench alkylating potential) followed by detergent
cleaning.[1][2][3][5]

Personal Protective Equipment (PPE)
Respiratory: N95 (minimum) for solid handling; P100/OV cartridges if heating or dissolving in

organic solvents.[1][2][3][4][5]

Dermal: Double-gloving is mandatory.[2][3][4][5]

Inner Layer: Nitrile (4 mil).[1][2][3][5]

Outer Layer: Nitrile (minimum 8 mil) or Laminate film (Silver Shield) for prolonged handling

in solution.[1][2][3][5]

Rationale: Halogenated aromatics can permeate standard latex/thin nitrile rapidly.[1][2][3]

[5]

Experimental Protocol: Purity & Stability Validation
To ensure scientific integrity, researchers must validate that the material has not degraded into

its more toxic precursors (3-chloroaniline) prior to use in biological assays.[1][2][3][5]

Objective: Quantify parent compound and detect residual 3-chloroaniline (Limit of Quantitation:

0.1%).

Methodology: Reverse-Phase HPLC

Mobile Phase A: 0.1% Formic Acid in Water.[1][2][3][5]

Mobile Phase B: Acetonitrile (MeCN).[1][2][3][5]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[2][3]

[5]

Gradient:

0-2 min: 5% B (Isocratic)[1][2][3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-N-methylpropanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-N-methylpropanamide
https://fluorochem.co.uk/product/F314403/
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-N-methylpropanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.echemi.com/products/pid_Seven3239-3-chloro-1-nn-dimethylpropylamine.html
https://www.evitachem.com/product/evt-369970
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-_4-chlorophenyl_propanamide
https://fluorochem.co.uk/product/F314403/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-10 min: 5%

95% B (Linear Gradient)[1][2][3][5]

10-12 min: 95% B (Wash)[1][2][3][5]

Detection: UV at 254 nm (aromatic ring) and 240 nm (amide bond).[1][2][3][5]

Sample Prep: Dissolve 1 mg/mL in MeCN.

Acceptance Criteria:

Parent Peak: >98% Area Under Curve (AUC).[2][3][5]

3-Chloroaniline Impurity: <0.1%.[2][3][5][11] (Note: Aniline derivatives typically elute earlier

than the amide due to increased polarity).[1][2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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